1,2-difluoro-4-methyl-5-(trifluoromethyl)benzene
Overview
Description
1,2-Difluoro-4-methyl-5-(trifluoromethyl)benzene, also known as 4-methyl-5-trifluoromethyl-1,2-difluorobenzene, is an aromatic compound that has a wide range of applications in the scientific community. It is an important intermediate for the synthesis of various compounds and has been studied extensively in recent years.
Scientific Research Applications
1,2-Difluoro-4-methyl-5-(trifluoromethyl)benzene is used in a variety of scientific research applications. It is used as a building block for the synthesis of other compounds, such as pharmaceuticals, agrochemicals, and materials. It is also used as a starting material for the synthesis of biologically active compounds, such as hormones and neurotransmitters. Furthermore, it is used in the synthesis of fluorescent probes, which are used in imaging studies.
Mechanism of Action
1,2-Difluoro-4-methyl-5-(trifluoromethyl)benzene is an aromatic compound that is capable of forming strong hydrogen bonds with other molecules. It is also capable of forming pi-pi interactions, which are important for the formation of molecular complexes. Furthermore, it has strong electron-withdrawing properties, which can be used to facilitate the formation of other molecules.
Biochemical and Physiological Effects
1,2-Difluoro-4-methyl-5-(trifluoromethyl)benzene has been studied extensively for its potential biochemical and physiological effects. Studies have shown that it has an inhibitory effect on the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins. Furthermore, it has been shown to have an inhibitory effect on the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes.
Advantages and Limitations for Lab Experiments
1,2-Difluoro-4-methyl-5-(trifluoromethyl)benzene is a versatile compound that is widely used in lab experiments. It is relatively inexpensive and can be easily synthesized. Furthermore, it has a low toxicity and is not volatile, which makes it safe to use in the laboratory. However, it is important to note that it is a highly reactive compound and can react with other compounds, which can lead to the formation of unwanted byproducts.
Future Directions
1,2-Difluoro-4-methyl-5-(trifluoromethyl)benzene has a wide range of potential applications in the scientific community. In the future, it could be used in the synthesis of new drugs and materials. Furthermore, it could be used to study the effects of other compounds on biochemical and physiological processes. Additionally, it could be used to develop new fluorescent probes for imaging studies. Finally, it could be used to study the formation of molecular complexes and the role of hydrogen bonding in these processes.
Synthesis Methods
1,2-Difluoro-4-methyl-5-(trifluoromethyl)benzene can be synthesized through the reaction of 1,2-difluoro-4-methyl-5-(trifluoromethyl)benzenerifluoromethylbenzaldehyde and boron trifluoride diethyl etherate. This reaction occurs in the presence of an inert atmosphere, such as nitrogen or argon, and is typically conducted at room temperature. The reaction produces 1,2-difluoro-4-methyl-5-(trifluoromethyl)benzene as the major product, with some minor byproducts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,2-difluoro-4-methyl-5-(trifluoromethyl)benzene involves the introduction of fluorine and methyl groups onto a benzene ring, followed by the introduction of a trifluoromethyl group.", "Starting Materials": [ "Benzene", "1,2-difluorobenzene", "4-methylphenylmagnesium bromide", "trifluoromethyl iodide", "copper(I) iodide", "potassium carbonate", "diethyl ether", "tetrahydrofuran", "chloroform" ], "Reaction": [ "1. Bromination of benzene with bromine and iron(III) bromide to yield bromobenzene", "2. Nitration of bromobenzene with nitric acid and sulfuric acid to yield nitrobromobenzene", "3. Reduction of nitrobromobenzene with tin and hydrochloric acid to yield 1,2-dibromobenzene", "4. Fluorination of 1,2-dibromobenzene with potassium fluoride and cesium fluoride to yield 1,2-difluorobenzene", "5. Friedel-Crafts alkylation of 1,2-difluorobenzene with 4-methylphenylmagnesium bromide and copper(I) iodide to yield 1,2-difluoro-4-methylbenzene", "6. Trifluoromethylation of 1,2-difluoro-4-methylbenzene with trifluoromethyl iodide and potassium carbonate in tetrahydrofuran to yield 1,2-difluoro-4-methyl-5-(trifluoromethyl)benzene", "7. Purification of 1,2-difluoro-4-methyl-5-(trifluoromethyl)benzene by recrystallization from chloroform" ] } | |
CAS RN |
1263376-06-2 |
Product Name |
1,2-difluoro-4-methyl-5-(trifluoromethyl)benzene |
Molecular Formula |
C8H5F5 |
Molecular Weight |
196.1 |
Purity |
95 |
Origin of Product |
United States |
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